89-75-8

2,4-Dichlorobenzoyl chloride

In Stock

• CAS RN:
• 89-75-8

• Formula:
• C7H3Cl3O

• InChI:
• InChI=1S/C7H3Cl3O/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H

• InChIKey:
• CEOCVKWBUWKBKA-UHFFFAOYSA-N

• 2,4-Dichlorobenzoyl chloride, also known as 2,4-Dichlorobenzoyl chloride, is a useful research compound. Its molecular formula is C7H3Cl3O and its molecular weight is 209.5 g/mol. The purity is usually 95%.

8-Methoxy-2-phenylquinoline-4-carboxylic acid

Usually In Stock

• CAS RN:
• 489-75-8

• Formula:
• C17H13NO3

• InChI:
• InChI=1S/C17H13NO3/c1-21-15-9-5-8-12-13(17(19)20)10-14(18-16(12)15)11-6-3-2-4-7-11/h2-10H,1H3,(H,19,20)

• InChIKey:
• ASHDEYOBUFZOND-UHFFFAOYSA-N

• 8-Methoxy-2-phenylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.295. The purity is usually 95%.

3-Amino-1,2-epoxypropane

In Stock

• CAS RN:
• 5689-75-8

• Formula:
• C3H7NO

• InChI:
• InChI=1S/C3H7NO/c4-1-3-2-5-3/h3H,1-2,4H2

• InChIKey:
• AFEQENGXSMURHA-UHFFFAOYSA-N

• 3-Amino-1,2-epoxypropane is a useful research compound. Its molecular formula is C3H7NO and its molecular weight is 73.09 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydro-5,6-dimethoxy-2-naphthalenamine hydrochloride

• CAS RN:
• 21489-75-8

• Formula:
• C12H18ClNO2

• InChI:
• InChI=1S/C12H17NO2.ClH/c1-14-11-6-3-8-7-9(13)4-5-10(8)12(11)15-2;/h3,6,9H,4-5,7,13H2,1-2H3;1H

• InChIKey:
• MDKVBKWGRHXAME-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydro-5,6-dimethoxy-2-naphthalenamine hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73 g/mol. The purity is usually 95%.

1-Methyl-7-oxabicyclo[4.1.0]heptan-2-one

• CAS RN:
• 21889-75-8

• Formula:
• C7H10O2

• InChI:
• InChI=1S/C7H10O2/c1-7-5(8)3-2-4-6(7)9-7/h6H,2-4H2,1H3

• InChIKey:
• WTEVFHFQWNTPQP-UHFFFAOYSA-N

• 1-Methyl-7-oxabicyclo[4.1.0]heptan-2-one is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.

2-Allyl-3,5-dimethylphenol

• CAS RN:
• 26489-75-8

• Formula:
• C11H14O

• InChI:
• InChI=1S/C11H14O/c1-4-5-10-9(3)6-8(2)7-11(10)12/h4,6-7,12H,1,5H2,2-3H3

• InChIKey:
• VJBNTMUSFMRWSH-UHFFFAOYSA-N

• 2-Allyl-3,5-dimethylphenol is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.

Bis-(3,4-dimethyl-phenyl)-amine

In Stock

• CAS RN:
• 55389-75-8

• Formula:
• C16H19N

• InChI:
• InChI=1S/C16H19N/c1-11-5-7-15(9-13(11)3)17-16-8-6-12(2)14(4)10-16/h5-10,17H,1-4H3

• InChIKey:
• IMQQPEKHINRTCE-UHFFFAOYSA-N

• Bis-(3,4-dimethyl-phenyl)-amine is a useful research compound. Its molecular formula is C16H19N and its molecular weight is 225.33 g/mol. The purity is usually 95%.

Bromoethane-13C2

In Stock

• CAS RN:
• 34189-75-8

• Formula:
• C2H5B

• InChI:
• InChI=1S/C2H5Br/c1-2-3/h2H2,1H3/i1+1,2+1

• InChIKey:
• RDHPKYGYEGBMSE-ZDOIIHCHSA-N

• Bromoethane-13C2 is a useful research compound. Its molecular formula is C2H5Br and its molecular weight is 110.95 g/mol. The purity is usually 95%.

5-((Isopropylsulfanyl)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

In Stock

• CAS RN:
• 128889-75-8

• Formula:
• C10H14O4S

• InChI:
• InChI=1S/C10H14O4S/c1-6(2)15-5-7-8(11)13-10(3,4)14-9(7)12/h5-6H,1-4H3

• InChIKey:
• WMAJNWXVXWVGIQ-UHFFFAOYSA-N

• 5-((Isopropylsulfanyl)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C10H14O4S and its molecular weight is 230.28 g/mol. The purity is usually 95%.

(R)-2-((tert-butoxycarbonyl)amino)-2-phenylethyl methanesulfonate

In Stock

• CAS RN:
• 102089-75-8

• Formula:
• C14H21NO5S

• InChI:
• InChI=1S/C14H21NO5S/c1-14(2,3)20-13(16)15-12(10-19-21(4,17)18)11-8-6-5-7-9-11/h5-9,12H,10H2,1-4H3,(H,15,16)/t12-/m0/s1

• InChIKey:
• QMCZMSKKAHWYBJ-LBPRGKRZSA-N

• (R)-2-((tert-butoxycarbonyl)amino)-2-phenylethyl methanesulfonate is a useful research compound. Its molecular formula is C14H21NO5S and its molecular weight is 315.39 g/mol. The purity is usually 95%.

(S)-1-(1-Phenylethyl)-1H-pyrrole-2-carboxylic acid

In Stock

• CAS RN:
• 173989-75-8

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c1-10(11-6-3-2-4-7-11)14-9-5-8-12(14)13(15)16/h2-10H,1H3,(H,15,16)/t10-/m0/s1

• InChIKey:
• BFLKSSGFEWKBMW-JTQLQIEISA-N

• (S)-1-(1-Phenylethyl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.252. The purity is usually 95%.

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-75-8

• Formula:
• C19H13F3N2OS

• InChI:
• InChI=1S/C19H13F3N2OS/c20-19(21,22)13-6-3-5-12(10-13)17(25)24-18-23-16-14-7-2-1-4-11(14)8-9-15(16)26-18/h1-7,10H,8-9H2,(H,23,24,25)

• InChIKey:
• UMHFWLJUDBNRLA-UHFFFAOYSA-N

• N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H13F3N2OS and its molecular weight is 374.38. The purity is usually 95%.

ethyl 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate

• CAS RN:
• 330989-75-8

• Formula:
• C17H11Cl2NO4

• InChI:
• InChI=1S/C17H11Cl2NO4/c1-2-24-17(23)9-3-5-11-12(7-9)16(22)20(15(11)21)14-8-10(18)4-6-13(14)19/h3-8H,2H2,1H3

• InChIKey:
• JRHVTGUHSWDKAQ-UHFFFAOYSA-N

• Ethyl 2-(2,5-dichlorophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate is a useful research compound. Its molecular formula is C17H11Cl2NO4 and its molecular weight is 364.2g/mol. The purity is usually 95%.

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851989-75-8

• Formula:
• C20H22N2O4S

• InChI:
• InChI=1S/C20H22N2O4S/c1-25-16-8-7-14(13-17(16)26-2)9-11-21-19(23)10-12-22-15-5-3-4-6-18(15)27-20(22)24/h3-8,13H,9-12H2,1-2H3,(H,21,23)

• InChIKey:
• NSJWRBMITXOPII-UHFFFAOYSA-N

• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C20H22N2O4S and its molecular weight is 386.47. The purity is usually 95%.

2-[3-(4-bromophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-[(furan-2-yl)methyl]acetamide

In Stock

• CAS RN:
• 877789-75-8

• Formula:
• C19H16BrN3O3S

• InChI:
• InChI=1S/C19H16BrN3O3S/c1-2-16-18(25)23(13-7-5-12(20)6-8-13)19(27-16)15(10-21)17(24)22-11-14-4-3-9-26-14/h3-9,16H,2,11H2,1H3,(H,22,24)

• InChIKey:
• KGJKDPGICCIVAN-UHFFFAOYSA-N

• 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-[(furan-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C19H16BrN3O3S and its molecular weight is 446.32. The purity is usually 95%.

2-({5-[(4-tert-butylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}thio)-N-[3-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 893789-75-8

• Formula:
• C23H22F3N3O4S2

• InChI:
• InChI=1S/C23H22F3N3O4S2/c1-22(2,3)14-7-9-17(10-8-14)35(32,33)18-12-27-21(29-20(18)31)34-13-19(30)28-16-6-4-5-15(11-16)23(24,25)26/h4-12H,13H2,1-3H3,(H,28,30)(H,27,29,31)

• InChIKey:
• RRQBHXIXILXMSR-UHFFFAOYSA-N

• 2-({5-[(4-tert-butylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}thio)-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C23H22F3N3O4S2 and its molecular weight is 525.56. The purity is usually 95%.

3-(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile

In Stock

• CAS RN:
• 898789-75-8

• Formula:
• C19H16N2O

• InChI:
• InChI=1S/C19H16N2O/c20-13-15-5-3-7-17(11-15)19(22)18-8-4-6-16(12-18)14-21-9-1-2-10-21/h1-8,11-12H,9-10,14H2

• InChIKey:
• FYBISGYUDOBXAJ-UHFFFAOYSA-N

• 3-(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile is a useful research compound. Its molecular formula is C19H16N2O and its molecular weight is 288.3 g/mol. The purity is usually 95%.

1-(3,5-Dimethoxyphenyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea

In Stock

• CAS RN:
• 1797889-75-8

• Formula:
• C21H27N3O4

• InChI:
• InChI=1S/C21H27N3O4/c1-26-18-5-4-10-24(14-18)17-8-6-15(7-9-17)22-21(25)23-16-11-19(27-2)13-20(12-16)28-3/h6-9,11-13,18H,4-5,10,14H2,1-3H3,(H2,22,23,25)

• InChIKey:
• SJSDYZRGRCRIIW-UHFFFAOYSA-N

• 1-(3,5-Dimethoxyphenyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea is a useful research compound. Its molecular formula is C21H27N3O4 and its molecular weight is 385.464. The purity is usually 95%.

3-(4,5-Dichloro-2-methylphenyl)prop-2-enoic acid

In Stock

• CAS RN:
• 1807389-75-8

• Formula:
• C10H8Cl2O2

• InChI:
• InChI=1S/C10H8Cl2O2/c1-6-4-8(11)9(12)5-7(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)

• InChIKey:
• HYONGMUZPOUOFN-UHFFFAOYSA-N

• 3-(4,5-Dichloro-2-methylphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.

N-(4-methoxyphenyl)-4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 1014089-75-8

• Formula:
• C22H27N7O2

• InChI:
• InChI=1S/C22H27N7O2/c1-15-16(2)26-29(17(15)3)21-10-9-20(24-25-21)27-11-13-28(14-12-27)22(30)23-18-5-7-19(31-4)8-6-18/h5-10H,11-14H2,1-4H3,(H,23,30)

• InChIKey:
• COZPLMTXNZFBSK-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C22H27N7O2 and its molecular weight is 421.505. The purity is usually 95%.

(R)-3-(1-(tert-Butoxycarbonyl)-2-methylpyrrolidin-2-yl)propiolic acid

In Stock

• CAS RN:
• 2230789-75-8

• Formula:
• C13H19NO4

• InChI:
• InChI=1S/C13H19NO4/c1-12(2,3)18-11(17)14-9-5-7-13(14,4)8-6-10(15)16/h5,7,9H2,1-4H3,(H,15,16)/t13-/m1/s1

• InChIKey:
• IKDZQKWFTPDRMG-CYBMUJFWSA-N

• (R)-3-(1-(tert-Butoxycarbonyl)-2-methylpyrrolidin-2-yl)propiolic acid is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.298. The purity is usually 95%.